Cas no 1218586-88-9 (3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine)
3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 3-(bicyclo[2.2.1]hept-2-ylmethyl)-1-methyl-
- EN300-1148615
- 1218586-88-9
- 3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine
- 3-(Bicyclo[2.2.1]heptan-2-ylmethyl)-1-methyl-1h-pyrazol-5-amine
- CS-0283862
-
- Inchi: 1S/C12H19N3/c1-15-12(13)7-11(14-15)6-10-5-8-2-3-9(10)4-8/h7-10H,2-6,13H2,1H3
- InChI Key: HGMIDATXEKODKD-UHFFFAOYSA-N
- SMILES: N1(C)C(N)=CC(CC2CC3CC2CC3)=N1
Computed Properties
- Exact Mass: 205.157897619g/mol
- Monoisotopic Mass: 205.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 369.0±22.0 °C(Predicted)
- pka: 4.53±0.10(Predicted)
3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148615-0.05g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 0.05g |
$647.0 | 2023-10-25 | |
| Enamine | EN300-1148615-0.1g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 0.1g |
$678.0 | 2023-10-25 | |
| Enamine | EN300-1148615-0.25g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 0.25g |
$708.0 | 2023-10-25 | |
| Enamine | EN300-1148615-0.5g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 0.5g |
$739.0 | 2023-10-25 | |
| Enamine | EN300-1148615-1.0g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1148615-2.5g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 2.5g |
$1509.0 | 2023-10-25 | |
| Enamine | EN300-1148615-5.0g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1148615-10.0g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1148615-1g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 1g |
$770.0 | 2023-10-25 | |
| Enamine | EN300-1148615-5g |
3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine |
1218586-88-9 | 95% | 5g |
$2235.0 | 2023-10-25 |
3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine
3-({Bicyclo[2.2.1]Heptan-2-Yl}Methyl)-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview
The compound 3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine, identified by the CAS number 1218586-88-9, has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound is notable for its unique structural features, which include a bicyclic heptane ring system and a pyrazole moiety, both of which contribute to its versatile chemical properties.
The bicyclo[2.2.1]heptane ring system, often referred to as norbornane, is a highly stable and rigid structure that has been extensively studied for its applications in materials science and pharmacology. The integration of this bicyclic structure with the pyrazole ring in the compound under discussion introduces intriguing electronic and steric properties, making it an attractive candidate for various chemical transformations and biological assays.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a lead compound for drug development.
In addition to its pharmacological applications, the compound has also been explored for its role in catalytic processes. Its unique structure allows for efficient coordination with metal catalysts, making it a promising candidate in asymmetric catalysis and enantioselective synthesis. This dual functionality—simultaneously serving as a therapeutic agent and a catalyst—positions it as a multi-functional molecule with broad applicability.
The synthesis of 3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine involves a series of well-established organic reactions, including cycloaddition and nucleophilic substitution processes. Researchers have optimized these reactions to achieve high yields and excellent stereochemical control, ensuring the scalability of the synthesis for industrial applications.
From an environmental perspective, the compound has been evaluated for its biodegradability and eco-toxicological profile. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms, suggesting that it may be suitable for use in green chemistry applications where environmental impact is a critical consideration.
In conclusion, 3-({bicyclo[2.2.1]heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amino represents a fascinating intersection of organic synthesis, pharmacology, and catalysis. Its versatile structure and promising biological activity make it a valuable addition to the arsenal of compounds available for addressing complex scientific challenges.
1218586-88-9 (3-({bicyclo2.2.1heptan-2-yl}methyl)-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)